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Compound of Interest

Compound Name: (Chloromethyl)(triphenyl)silane

Cat. No.: B1606326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Chloromethyl)(triphenyl)silane is a versatile organosilicon compound with significant

applications in synthetic chemistry. Its unique structure, which combines the steric bulk of three

phenyl groups with a reactive chloromethyl moiety, makes it a valuable intermediate for

creating complex organosilicon scaffolds and silicon-containing polymers.[1] This guide

provides a comprehensive overview of its molecular characteristics, synthesis, and key

applications.

Molecular Structure and Properties
(Chloromethyl)(triphenyl)silane consists of a central silicon atom bonded to three phenyl

groups and one chloromethyl group.[1][2] The triphenylsilyl portion provides significant steric

hindrance, influencing the compound's reactivity, while the Si-CH₂-Cl unit serves as a key

functional handle for further chemical transformations.[1]

Caption: Molecular structure of (Chloromethyl)(triphenyl)silane.

Quantitative Data Summary
The key physicochemical properties of (Chloromethyl)(triphenyl)silane are summarized in

the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1606326?utm_src=pdf-interest
https://www.benchchem.com/product/b1606326?utm_src=pdf-body
https://www.benchchem.com/product/b1606326
https://www.benchchem.com/product/b1606326?utm_src=pdf-body
https://www.benchchem.com/product/b1606326
https://www.evitachem.com/product/evt-403482
https://www.benchchem.com/product/b1606326
https://www.benchchem.com/product/b1606326?utm_src=pdf-body
https://www.benchchem.com/product/b1606326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₉H₁₇ClSi [1][2]

Molecular Weight 308.9 g/mol [2]

CAS Number 17067-65-1 [1][2]

Appearance Solid N/A

Classification Organosilicon Compound [2]

Experimental Protocols: Synthesis
The synthesis of (Chloromethyl)(triphenyl)silane is most commonly achieved through

nucleophilic substitution at the silicon center. The established methods offer reliable routes to

obtain this reagent in high purity.

Synthesis via Grignard Reaction
A prevalent and well-established method involves the reaction of a chlorosilane containing a

chloromethyl group with a phenyl Grignard reagent.[1]

Reactants:

Chloromethyltrichlorosilane (Silicon source)

Phenylmagnesium bromide (Phenylating agent)

Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF) is crucial to prevent quenching the

Grignard reagent.[1]

Procedure:

The reaction is typically initiated at 0°C.

The phenylmagnesium bromide solution is added slowly to the chloromethyltrichlorosilane

solution in the anhydrous solvent to manage the exothermic reaction.[1]
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After the addition is complete, the mixture is stirred at room temperature (25°C) to allow

the reaction to proceed to completion.[1]

Standard aqueous workup and purification by crystallization or chromatography yield the

final product.

Synthesis from Triphenylsilane
An alternative synthesis route starts from triphenylsilane.[2]

Reactants:

Triphenylsilane

Chloromethyl methyl ether

A base, such as sodium hydride

Procedure:

The reaction is conducted under an inert atmosphere to prevent interference from

moisture.[2]

Triphenylsilane is treated with chloromethyl methyl ether in the presence of the base.[2]

This method can achieve yields exceeding 80% depending on the specific reaction

conditions.[2]

Applications in Synthesis
The primary utility of (Chloromethyl)(triphenyl)silane lies in its role as a versatile synthetic

intermediate.[1] The reactive Si-CH₂-Cl group allows for the covalent introduction of the

triphenylsilylmethyl moiety into a wide range of molecular structures.[1]
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Caption: Synthetic workflow of (Chloromethyl)(triphenyl)silane.

Nucleophilic Substitution Reactions
The chloromethyl group is an excellent electrophilic site for nucleophilic attack. This allows for

the formation of a diverse array of substituted silanes, making it a cornerstone reagent for

introducing the bulky and stabilizing triphenylsilylmethyl group.[1]

Role in Materials Science and Polymer Chemistry
In materials science, (Chloromethyl)(triphenyl)silane is a key building block for synthesizing

silicon-containing polymers, such as polycarbosilanes.[1] These polymers are valuable as

preceramic materials, which can be thermally converted into silicon carbide (SiC), a material

known for its high strength and thermal stability.[1] This application is of significant interest in

the development of advanced ceramics and composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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